Cas no 69163-85-5 (Oxazole, 5-(4-bromophenyl)-2-methyl-)
69163-85-5 structure
Product Name:Oxazole, 5-(4-bromophenyl)-2-methyl-
CAS No:69163-85-5
MF:C10H8BrNO
MW:238.08062171936
CID:1736480
PubChem ID:11436331
Update Time:2025-04-21
Oxazole, 5-(4-bromophenyl)-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 5-(4-bromophenyl)-2-methyl-
- MFCD27927466
- 5-(4-bromophenyl)-2-methyl-1,3-oxazole
- 69163-85-5
- 5-(4-Bromophenyl)-2-methyl-oxazole
- FXALQOQOIRCHAT-UHFFFAOYSA-N
- 5-(4-bromophenyl)-2-methyloxazole
- SCHEMBL1169513
- SY314264
- DB-123669
-
- Inchi： 1S/C10H8BrNO/c1-7-12-6-10(13-7)8-2-4-9(11)5-3-8/h2-6H,1H3
- InChI Key： FXALQOQOIRCHAT-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=CN=C(C)O1
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Oxazole, 5-(4-bromophenyl)-2-methyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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